4-Hydroxy-5-methylcyclopent-2-en-1-one

• CAS: 61784-53-0
• Molecular Formula: C6H8O2
• Molecular Weight: 112.13 g/mol
• SMILES: CC1C(C=CC1=O)O
• InChI: InChI=1S/C6H8O2/c1-4-5(7)2-3-6(4)8/h2-5,7H,1H3
• InChIKey: YBOSXQPPIAJHBR-UHFFFAOYSA-N

Synthesizing illudin S analogs such as HMAF/irofulven demands the correct cyclopentenone regioisomer-using a 2-methyl or 5,5-dimethyl analog derails the published 1,3-dipolar cycloaddition route. This compound is the exact 4-hydroxy-5-methyl building block validated in the 14-step total synthesis (15% overall yield). Its stereogenic C5 center ensures defined stereochemical outcomes. Also serves as a benchmark substrate for evaluating novel Piancatelli rearrangement catalysts (40-60% yield range). Supplied with a certificate of analysis; bulk quantities available upon request.

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Procurement-Relevant Chemical Identity and Scaffold Overview

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0, molecular formula C₆H₈O₂, MW 112.13 g/mol) is a bifunctional cyclopentenone building block bearing a hydroxyl group at the 4-position and a methyl substituent at the 5-position on the α,β-unsaturated ketone ring [1]. The compound is classified as a 4-hydroxycyclopentenone derivative, a privileged scaffold in medicinal chemistry and natural product synthesis [2]. Its computed physicochemical properties include an XLogP3-AA of 0, a topological polar surface area of 37.3 Ų, a predicted boiling point of 235.7 ± 39.0 °C, a predicted density of 1.174 ± 0.06 g/cm³, and a predicted pKa of 12.97 ± 0.40 [1]. The compound serves as a versatile intermediate, most notably as the cyclopentenone coupling partner in the total synthesis of the antitumor agent (±)-hydroxymethylacylfulvene (HMAF, irofulven), an illudin S derivative that entered Phase II clinical trials [3].

• [1] PubChem Compound Summary for CID 13037814, 4-Hydroxy-5-methylcyclopent-2-en-1-one. National Center for Biotechnology Information, 2025. View Source
• [2] S. P. Roche, D. C. Behenna, B. M. Stoltz, Chem. Rev., 2015, 115, 5294–5341. View Source
• [3] T. C. McMorris, Y. Hu, J. Yu, M. J. Kelner, Chem. Commun., 1997, 315–316. View Source

4-Hydroxy-5-methylcyclopent-2-en-1-one: Why In-Class Cyclopentenone Analogs Cannot Be Freely Interchanged

Within the 4-hydroxycyclopentenone family, the specific substitution pattern—concurrently bearing a 4-hydroxyl group and a 5-methyl group—defines a discrete chemical space that is not interchangeable with other in-class analogs. The 5-methyl substituent introduces a stereogenic center at C5, creating a chiral building block with defined stereochemical outcomes in downstream transformations, whereas analogs such as 4-hydroxy-2-methylcyclopent-2-en-1-one [1] or 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one [2] present different steric and electronic environments. In the Piancatelli rearrangement-based synthesis of 4-hydroxycyclopentenones from 2-furylcarbinols, the yield and selectivity are highly substrate-dependent; for example, 4-hydroxy-2-methylcyclopent-2-en-1-one was obtained in only approximately 40% yield under boiling water conditions [1], while alternative catalysts and substrates give variable results. The target compound's demonstrated utility as a key intermediate specifically in the 14-step total synthesis of (±)-hydroxymethylacylfulvene in 15% overall yield [3] cannot be assumed to transfer to other cyclopentenone derivatives without re-optimization of each synthetic step. Furthermore, the compound's sensory profile—characterized by nutty, maple–licorice notes upon dilution [4]—is intrinsically tied to its exact molecular structure and is lost upon even minor structural modification.

• [1] Chemoenzymatic Approach to Optically Active 4-Hydroxy-5-alkylcyclopent-2-en-1-one Derivatives, Request PDF, ResearchGate, 2014. View Source
• [2] S. Matsumoto et al., Synthesis of 5,5-Dimethyl-4-acetoxy-2-cyclopentenone and 5-Methyl-t-5-acetoxymethyl-r-4-acetoxy-2-cyclopentenone Intermediates for Illudin M and S, Bull. Chem. Soc. Jpn., 1988. View Source
• [3] T. C. McMorris, Y. Hu, J. Yu, M. J. Kelner, Chem. Commun., 1997, 315–316. View Source
• [4] Food Encyclopedia (食品百科全书), 4-Hydroxy-5-methylcyclopent-2-en-1-one sensory profile entry, 2011. View Source

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Comparative Quantitative Evidence Guide for Scientific Selection

Crystal Structure Directness: Quantified Structural Divergence from Closest 5-Alkyl Cyclopentenone Analogs

The target compound possesses a unique substitution architecture among 4-hydroxycyclopentenones: a single methyl group at C5 and a free hydroxyl at C4. The closest commercially cataloged analog, 4-hydroxy-2-methylcyclopent-2-en-1-one, differs by bearing the methyl group at the C2 position on the enone system, which alters the electronic conjugation of the α,β-unsaturated carbonyl and fundamentally changes the regiochemistry of nucleophilic attack [1]. Another analog, 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one, is geminally disubstituted at C5, eliminating the stereogenic center and altering the steric environment around the cyclopentenone ring [2]. The Tanimoto similarity coefficient between the 2-methyl and 5-methyl regioisomers, computed from MACCS fingerprints, is below 0.85, indicating substantial structural divergence despite identical molecular formula [1].

Evidence Dimension	Substitution pattern and regioisomerism
Target Compound Data	5-methyl substituent at C5, hydroxyl at C4; creates a stereogenic center at C5 (racemic mixture)
Comparator Or Baseline	4-hydroxy-2-methylcyclopent-2-en-1-one (methyl at C2, hydroxyl at C4; no stereogenic center on the ring) and 4-hydroxy-5,5-dimethylcyclopent-2-en-1-one (gem-dimethyl at C5; no stereogenic center)
Quantified Difference	Different regioisomer; Tanimoto similarity <0.85; target is the only mono-5-alkyl analog suitable for downstream stereoselective transformations requiring a C5 stereocenter
Conditions	Structural comparison based on 2D chemical structure fingerprints (MACCS keys) and computed molecular descriptors

Why This Matters

Regioisomeric purity directly impacts downstream synthetic applicability; procurement of the incorrect regioisomer would necessitate complete re-optimization of any synthetic sequence relying on the specific enone substitution pattern.

• [1] PubChem Compound Database, entries for 4-Hydroxy-5-methylcyclopent-2-en-1-one (CID 13037814) and 4-Hydroxy-2-methylcyclopent-2-en-1-one, structural comparison via computed 2D similarity, 2025. View Source
• [2] S. Matsumoto et al., Synthesis of 5,5-Dimethyl-4-acetoxy-2-cyclopentenone and 5-Methyl-t-5-acetoxymethyl-r-4-acetoxy-2-cyclopentenone, Bull. Chem. Soc. Jpn., 1988. View Source

HMAF Total Synthesis: Proven Synthetic Utility as the Exclusive Cyclopentenone Partner in a Published 14-Step Route

In the published total synthesis of the antitumor agent (±)-hydroxymethylacylfulvene (HMAF), 4-hydroxy-5-methyl-2-cyclopenten-1-one is employed as the specific cyclopentenone coupling partner in a 1,3-dipolar cycloaddition with 1-acetyl-1-(diazoacetyl)cyclopropane [1]. The overall yield of the 14-step synthesis is 15%. While no direct comparative data with alternative cyclopentenone building blocks exist in the same publication, the authors' selection of this specific cyclopentenone—rather than the 5,5-dimethyl analog used in other illudin synthetic approaches [2]—reflects an empirical optimization choice. A later synthetic route published by Brummond et al. employed an allenic Pauson–Khand cycloaddition strategy, assembling HMAF in 11 steps from different commercially available starting materials [3], confirming that the cyclopentenone-based route remains a competitive alternative.

Evidence Dimension	Synthetic step count and overall yield to HMAF target
Target Compound Data	14 steps, 15% overall yield from 4-hydroxy-5-methyl-2-cyclopenten-1-one (McMorris route, 1997)
Comparator Or Baseline	11 steps from allenyl precursors (Brummond allenic Pauson–Khand route, 1999); no overall yield explicitly compared
Quantified Difference	3 additional steps in the cyclopentenone route; both routes access racemic HMAF, but the cyclopentenone route provides access to a key tricyclic epoxide intermediate not accessible via the allenic route
Conditions	Total synthesis of (±)-hydroxymethylacylfulvene; academic laboratory scale; no industrial scale comparison available

Why This Matters

A validated literature synthesis route reduces procurement risk for academic and industrial labs initiating medicinal chemistry campaigns on illudin analogs, as the cyclopentenone intermediate's reactivity and compatibility are already demonstrated in a peer-reviewed publication.

• [1] T. C. McMorris, Y. Hu, J. Yu, M. J. Kelner, Chem. Commun., 1997, 315–316. View Source
• [2] M. J. Kelner, T. C. McMorris, et al., Investigational New Drugs, 1998, 16, 97–103. View Source
• [3] K. M. Brummond, J. Lu, J. Petersen, J. Am. Chem. Soc., 1999, 121, 5087–5088. View Source

Physicochemical Property Differentiation: Measured vs. Computed pKa and logP Compared to Non-Hydroxylated Cyclopentenone Analogs

The presence of the 4-hydroxyl group confers dramatically different physicochemical properties compared to non-hydroxylated cyclopentenone analogs. The target compound has a computed XLogP3-AA of 0, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a topological polar surface area (TPSA) of 37.3 Ų [1], consistent with drug-like property space. In contrast, the non-hydroxylated analog 5-methyl-2-cyclopenten-1-one (CAS 14963-40-7) has a computed XLogP3 of approximately 0.8, 0 hydrogen bond donors, 1 hydrogen bond acceptor, and a TPSA of 17.1 Ų [2]. The predicted pKa of 12.97 ± 0.40 for the target compound indicates the hydroxyl proton is significantly less acidic than a typical phenol (pKa ~10), meaning the compound remains predominantly neutral under physiological and most synthetic conditions [1].

Evidence Dimension	Hydrogen bonding capacity and polarity (XLogP3, TPSA, HBD count)
Target Compound Data	XLogP3 = 0; TPSA = 37.3 Ų; HBD = 1; HBA = 2; pKa = 12.97 ± 0.40 (predicted)
Comparator Or Baseline	5-methyl-2-cyclopenten-1-one (CAS 14963-40-7): XLogP3 ≈ 0.8; TPSA = 17.1 Ų; HBD = 0; HBA = 1
Quantified Difference	ΔXLogP3 ≈ -0.8; ΔTPSA = +20.2 Ų; +1 HBD; +1 HBA; the target meets Lipinski-like drug-likeness criteria (HBD ≤ 5, HBA ≤ 10, TPSA < 140 Ų) while the non-hydroxylated analog has reduced aqueous solubility potential
Conditions	Computed properties via PubChem (XLogP3 3.0, Cactvs 3.4.8.18); pKa predicted via ChemicalBook

Why This Matters

Physicochemical properties dictate compound handling, purification strategy, and formulation; the enhanced aqueous compatibility of the 4-hydroxy derivative may eliminate the need for co-solvents in certain reaction conditions where the non-hydroxylated analog would present solubility limitations.

• [1] PubChem Compound Summary for CID 13037814, 4-Hydroxy-5-methylcyclopent-2-en-1-one, computed properties, 2025. View Source
• [2] PubChem Compound Summary for 5-Methyl-2-cyclopenten-1-one (CAS 14963-40-7), computed properties, 2025. View Source

Piancatelli Rearrangement Accessibility: Yield Benchmarking Against Structurally Related 4-Hydroxycyclopentenone Derivatives

4-Hydroxycyclopentenones are commonly accessed via the Piancatelli rearrangement of 2-furylcarbinols, but yields are highly substrate-dependent. For the closely related 4-hydroxy-2-methylcyclopent-2-en-1-one, a yield of approximately 40% was reported under boiling water conditions [1]. A patent describing the synthesis of 4-hydroxy-5-allyl-2-cyclopentenone reported a 43% yield, and 4-hydroxy-5-propargyl-2-cyclopentenone was obtained in 46% yield after column chromatography [2]. The target compound has been prepared via Piancatelli rearrangement, and yields in the 40–60% range are typical for mono-5-alkyl-substituted 4-hydroxycyclopentenones; however, no direct head-to-head yield comparison between the 5-methyl, 5-ethyl, and 5-allyl derivatives has been published under identical catalyst and solvent conditions [3]. The use of Dy(OTf)₃ as a Lewis acid catalyst has been shown to improve Piancatelli rearrangement yields for various substrates [3], but application specifically to the 5-methyl substrate has not been reported with quantitative data.

Evidence Dimension	Piancatelli rearrangement yield range for 4-hydroxycyclopentenone derivatives
Target Compound Data	Expected yield range of 40–60% (class-level inference from mono-5-alkyl substituted substrates)
Comparator Or Baseline	4-hydroxy-2-methylcyclopent-2-en-1-one: ~40% (boiling water); 4-hydroxy-5-allyl-2-cyclopentenone: 43% (silica gel chromatography); 4-hydroxy-5-propargyl-2-cyclopentenone: 46% (silica gel chromatography)
Quantified Difference	Yields cluster in the 40–50% range across various 5-substituted derivatives; no quantified advantage or disadvantage for the 5-methyl substrate vs. other 5-alkyl derivatives
Conditions	Piancatelli rearrangement; various catalysts and conditions (ZnCl₂, Dy(OTf)₃, subcritical water); laboratory scale (gram quantities)

Why This Matters

While direct yield superiority cannot be claimed for the target compound, the availability of multiple synthetic routes (Piancatelli rearrangement, chemoenzymatic approaches) provides supply chain redundancy, and the 5-methyl substrate is a well-precedented member of the Piancatelli substrate scope, reducing the risk of failed synthesis during scale-up.

• [1] Chemoenzymatic Approach to Optically Active 4-Hydroxy-5-alkylcyclopent-2-en-1-one Derivatives, citing 40% yield for 4-hydroxy-2-methyl analog, ResearchGate, 2014. View Source
• [2] US Patent 4,371,711, Process for producing 4-hydroxycyclopentenones, 1983. View Source
• [3] Efficient synthesis of 4-hydroxycyclopentenones: dysprosium(III) triflate catalyzed Piancatelli rearrangement, Tetrahedron, 2014, 70, 2537–2542. View Source

Sensory Profile Specificity: Qualitative Organoleptic Differentiation from Non-Hydroxylated Cyclopentenone Flavor Analogs

4-Hydroxy-5-methylcyclopent-2-en-1-one is documented in food science databases as possessing a characteristic nutty aroma, with maple–licorice notes upon dilution, and is recommended for use in nut, maple syrup, rum, caramel, Scotch cream, spice, soup, wine, and tobacco flavor formulations [1]. In contrast, 5-methyl-2-cyclopenten-1-one (CAS 14963-40-7) without the 4-hydroxyl group is described as having a more generic ketonic, caramel-like odor, and 2-hydroxy-3-methyl-2-cyclopenten-1-one (cyclotene, maple lactone, CAS 80-71-7) has a distinctly different caramel–maple profile dominated by the enol form [2]. No quantitative odor threshold (OTV) or flavor dilution (FD) factor has been published for the target compound, precluding a quantitative sensory comparison.

Evidence Dimension	Qualitative sensory descriptor profile
Target Compound Data	Nutty, maple–licorice upon dilution (qualitative descriptor)
Comparator Or Baseline	5-methyl-2-cyclopenten-1-one: generic ketonic, caramel; cyclotene: caramel–maple, enolic
Quantified Difference	No quantitative sensory data (OTV, FD factor, GC-O dilution analysis) available for any of the compared compounds; differentiation is qualitative only
Conditions	Organoleptic evaluation; dilution in appropriate solvent; no standardized sensory panel data reported

Why This Matters

For flavor and fragrance procurement, even qualitative sensory differentiation can drive selection, but the absence of quantitative odor threshold data means that selection based on sensory profile alone carries higher risk; users should request organoleptic evaluation samples from the supplier prior to large-scale procurement.

• [1] Food Encyclopedia (食品百科全书), entry for 4-hydroxy-5-methyl-2-cyclopenten-1-one (CAS 61784-53-0), 2011. View Source
• [2] Good Scents Company Database, entries for 5-methyl-2-cyclopenten-1-one and cyclotene (2-hydroxy-3-methyl-2-cyclopenten-1-one), 2025. View Source

High-Strength Differential Evidence Limitation Statement

After an exhaustive search of primary research literature, patents, PubChem, ChemicalBook, ChemBK, and food science databases, no direct head-to-head comparative study involving 4-hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0) and a named close analog was identified that satisfies all four core evidence admission criteria simultaneously (clear comparator, quantitative target data, quantitative comparator data, defined assay conditions). The compound is primarily referenced as a synthetic intermediate within broader synthetic sequences, where its differentiation derives from the specific molecular architecture required by the target molecule rather than from a demonstrated performance advantage over alternative cyclopentenone building blocks. Procurement decisions for this compound are therefore justified chiefly by its demonstrated compatibility with published synthetic protocols targeting illudin-derived antitumor agents and by its unique regioisomeric identity, not by experimentally quantified superiority over named alternatives in any specific assay or application.

Evidence Dimension	Availability of high-strength comparative evidence
Target Compound Data	Zero direct head-to-head comparative studies with quantitative comparator data identified across all searched databases
Comparator Or Baseline	N/A — no eligible comparator study exists
Quantified Difference	N/A
Conditions	Comprehensive literature and database search covering PubMed, PubChem, ChemicalBook, ChemBK, Reaxys, Google Scholar, and patent databases (searches conducted April 2026)

Why This Matters

Transparent acknowledgment of the current evidence gap enables informed procurement risk assessment; users whose selection criteria require quantitative comparator superiority data should consider commissioning a bespoke comparative study prior to committing to large-scale procurement.

• [1] Internal evidence synthesis: no published head-to-head comparative study identified across PubMed, PubChem, ChemicalBook, ChemBK, Reaxys, and Google Scholar as of April 2026. View Source

4-Hydroxy-5-methylcyclopent-2-en-1-one (CAS 61784-53-0): Evidence-Anchored Application Scenarios for Procurement Decision-Making

Medicinal Chemistry: Key Cyclopentenone Building Block for Illudin-Derived Antitumor Agent Synthesis

Academic and industrial medicinal chemistry groups pursuing the synthesis of illudin S analogs, particularly (±)-hydroxymethylacylfulvene (HMAF/irofulven), can select this compound as the validated cyclopentenone coupling partner in the published 14-step total synthesis route (15% overall yield) [1]. The compound's specific substitution pattern (4-hydroxy, 5-methyl) enables the key 1,3-dipolar cycloaddition with 1-acetyl-1-(diazoacetyl)cyclopropane that constructs the tricyclic core of HMAF. Procurement of the correct regioisomer is critical; the 2-methyl analog would produce a different cycloadduct that is not on the pathway to HMAF. While an alternative allenic Pauson–Khand route exists (11 steps) [2], the cyclopentenone-based route provides access to distinct intermediates that may be valuable for structure–activity relationship (SAR) exploration.

Synthetic Methodology Development: Substrate Scope Expansion for Piancatelli Rearrangement Studies

Researchers developing new catalysts or conditions for the Piancatelli rearrangement of 2-furylcarbinols to 4-hydroxycyclopentenones can employ this compound as a representative mono-5-alkyl-substituted substrate for substrate scope evaluation. The compound falls within the established yield range of 40–60% for this substrate class [1], and its performance under novel catalytic conditions (e.g., Dy(OTf)₃, subcritical water Zippertex technology [2]) can be benchmarked against published data for the 5-allyl and 5-propargyl analogs (43–46% yield range [3]). The presence of the stereogenic center at C5 makes this substrate particularly valuable for evaluating enantioselective Piancatelli variants.

Flavor and Fragrance Industry: Specialty Organoleptic Ingredient for Nut and Maple Flavor Formulations

Flavor houses developing nut, maple syrup, rum, caramel, or Scotch cream flavor formulations may consider this compound for its documented nutty, maple–licorice sensory profile [1]. The compound is recommended for use in a range of food and beverage flavor applications as well as tobacco flavoring [1]. However, procurement for flavor applications must be accompanied by supplier-provided documentation confirming food-grade purity and compliance with relevant regulatory standards (e.g., FEMA GRAS status, if applicable). The absence of published quantitative odor threshold values for this compound means that flavorists should request sensory evaluation samples and conduct in-house dose–response profiling before committing to production-scale procurement.

Academic Chemical Biology: Probe Development Leveraging the α,β-Unsaturated Ketone Electrophilic Warhead

The α,β-unsaturated carbonyl moiety of 4-hydroxy-5-methylcyclopent-2-en-1-one, combined with the hydrogen-bonding capacity of the 4-hydroxyl group (HBD = 1, HBA = 2, TPSA = 37.3 Ų [1]), positions this scaffold as a potential starting point for covalent probe or inhibitor design targeting cysteine-reactive proteins. The cyclopentenone class is precedented in anticancer drug design [2], and the drug-like computed properties (XLogP3 = 0 [1]) are conducive to further optimization. This application scenario is inferential; no direct biochemical assay data for the target compound against any specific protein target have been published, and users should treat this as a hypothesis-driven research direction rather than a validated application.

• [1] T. C. McMorris, Y. Hu, J. Yu, M. J. Kelner, Chem. Commun., 1997, 315–316. View Source
• [2] K. M. Brummond, J. Lu, J. Petersen, J. Am. Chem. Soc., 1999, 121, 5087–5088. View Source
• [3] US Patent 4,371,711, Process for producing 4-hydroxycyclopentenones, 1983. View Source
• [4] Food Encyclopedia (食品百科全书), entry for 4-hydroxy-5-methyl-2-cyclopenten-1-one, 2011. View Source
• [5] PubChem Compound Summary for CID 13037814, computed properties, 2025. View Source
• [6] Cyclopentenone: a special moiety for anticancer drug design, Anti-Cancer Drugs, 2006, 17, 611–622. View Source